Cas no 1266378-68-0 (4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amine)

• Product Name: 4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amine
• CAS No: 1266378-68-0
• MF: C₈H₁₀Cl₂N₄O
• MW: 249.097198963165
• CID: 5168196
• Update Time: 2025-05-20

4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-6-morpholinopyrimidin-2-amine
• 4,5-Dichloro-6-morpholin-4-yl-pyrimidin-2-ylamine
• 4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amine
• 2-Pyrimidinamine, 4,5-dichloro-6-(4-morpholinyl)-

• Inchi： 1S/C8H10Cl2N4O/c9-5-6(10)12-8(11)13-7(5)14-1-3-15-4-2-14/h1-4H2,(H2,11,12,13)
• InChI Key： AATZABKKIDXYFB-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(N)N=C1N1CCOCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 1.5
• Topological Polar Surface Area: 64.3

Additional information on 4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amine

4,5-Dichloro-6-Morpholin-4-ylpyrimidin-2-Amine: A Comprehensive Overview

4,5-Dichloro-6-morpholin-4-ylpyrimidin-2-amine, also known by its CAS number 1266378-68-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a pyrimidine ring substituted with chlorine atoms at positions 4 and 5, a morpholine group at position 6, and an amine group at position 2. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of 4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amine involves a series of well-established organic reactions. Typically, the starting material is a pyrimidine derivative, which undergoes chlorination at positions 4 and 5. Subsequently, the morpholine group is introduced at position 6 through nucleophilic substitution or coupling reactions. Finally, the amine group is incorporated at position 2 via amination or reductive amination. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity.

Recent research has highlighted the potential of 4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amines as inhibitors of various enzymes and signaling pathways. For instance, studies have demonstrated its ability to modulate kinase activity, making it a promising candidate for anti-cancer therapies. Additionally, this compound has shown potential in anti-inflammatory and anti-viral applications due to its interaction with key cellular targets.

In terms of physical properties, 4,5-dichloro-6-morpholin-4-ylpyrimidin-2-amines exhibit good solubility in polar solvents and moderate stability under physiological conditions. These characteristics are advantageous for drug delivery systems and bioavailability studies. Furthermore, computational modeling has been employed to predict its pharmacokinetic profiles, which are critical for preclinical evaluations.

The application of CAS number 1266378-68-based compounds extends beyond pharmacology into materials science. Recent advancements have explored their use as precursors for advanced materials such as coordination polymers and metal organic frameworks (MOFs). These materials exhibit unique properties that make them suitable for gas storage, catalysis, and sensing applications.

In conclusion, 4,5-dichloro-6-morpholin-4-yPyrimidin -2-amines, with its CAS number 1266378 - 68 -0, represents a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new insights into its chemical properties and biological functions, underscoring its importance in both academic and industrial settings.